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Compound of Interest

Compound Name: 2,3,4-Trimethylphenol

Cat. No.: B109512 Get Quote

An In-depth Technical Guide to the Safety and Hazards of 2,3,4-Trimethylphenol

Abstract

This technical guide provides a comprehensive overview of the safety and hazards associated

with 2,3,4-Trimethylphenol (CAS No. 526-85-2). It is intended for researchers, scientists, and

drug development professionals who handle this compound. This document synthesizes

available data on its chemical and physical properties, hazard classifications, toxicological

effects, and requisite safety protocols. All quantitative data are presented in tabular format for

clarity and ease of comparison. While specific experimental protocols for the cited studies are

not available in the public domain, representative methodologies based on international

guidelines are provided. Visualizations of hazard relationships and a general experimental

workflow are included to further aid in risk assessment and management.

Chemical and Physical Properties
2,3,4-Trimethylphenol is an aromatic organic compound.[1] It presents as needle-like crystals

and is characterized by a phenolic structure with three methyl groups attached to the benzene

ring.[2] It is very soluble in organic solvents like benzene, diethyl ether, and ethanol, but has

limited solubility in water.[2][3]

Table 1: Physical and Chemical Properties of 2,3,4-Trimethylphenol
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Property Value Source(s)

Molecular Formula C₉H₁₂O [4][5]

Molecular Weight 136.19 g/mol [4]

CAS Number 526-85-2 [4]

Appearance Needles crystals [2]

Melting Point 81 °C [2][6]

Boiling Point 236 °C [2][6]

Water Solubility
2.2 g/L at 25 °C (Slightly

soluble)
[3]

LogP (XLogP3) 2.7 [4]

pKa 10.59 at 25 °C [3]

IUPAC Name 2,3,4-trimethylphenol [4]

| Synonyms | Phenol, 2,3,4-trimethyl-; 2,3,4-Hemimellitenol; 1-Hydroxy-2,3,4-trimethylbenzene |

[1][6] |

Hazard Identification and GHS Classification
According to aggregated data from notifications to the ECHA C&L Inventory, a significant

portion of suppliers (88.9%) report that 2,3,4-Trimethylphenol does not meet GHS hazard

criteria.[4] However, a subset of notifications (11.1%) indicates several hazards.[4] It is crucial

for handlers to consult the specific Safety Data Sheet (SDS) provided by their supplier. The

classifications from the notifying companies are summarized below.

Table 2: GHS Hazard Classification for 2,3,4-Trimethylphenol
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Hazard Class
Hazard
Category

Hazard
Statement
Code

Hazard
Statement

Notifying
Percentage

Acute Toxicity,
Oral

Category 4 H302
Harmful if
swallowed

11.1%

Acute Toxicity,

Dermal
Category 4 H312

Harmful in

contact with skin
11.1%

Skin

Corrosion/Irritatio

n

Category 2 H315
Causes skin

irritation
11.1%

Serious Eye

Damage/Eye

Irritation

Category 1 H318
Causes serious

eye damage
11.1%

Hazardous to the

Aquatic

Environment,

Long-Term

Hazard

Category 2 H411

Toxic to aquatic

life with long

lasting effects

11.1%

Source: Aggregated GHS information provided per 117 reports by companies from 2

notifications to the ECHA C&L Inventory.[4]

The following diagram illustrates the relationship between the identified hazards and the

primary precautionary responses required.
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Identified Hazards Precautionary Responses

H302: Harmful if swallowed
P301+P312: IF SWALLOWED:

Call a POISON CENTER/doctor if you feel unwell

H312: Harmful in contact with skin

P280: Wear protective gloves/
eye protection/face protection

P302+P352: IF ON SKIN:
Wash with plenty of water

H315: Causes skin irritation

H318: Causes serious eye damage
P305+P351+P338: IF IN EYES:

Rinse cautiously with water for several minutes...

H411: Toxic to aquatic life P273: Avoid release to the environment

Click to download full resolution via product page

Caption: GHS Hazard and Precautionary Statement Relationships.

Toxicological Information
Detailed toxicological studies for 2,3,4-trimethylphenol are not extensively documented in the

provided search results. The primary hazards identified are acute toxicity, skin irritation, and

serious eye damage.[4] Phenolic compounds, in general, can cause skin and eye irritation

upon contact.[1]

First Aid Measures
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In case of exposure, immediate action is critical. The following first aid measures are

recommended based on general safety guidelines for phenolic compounds.[7]

Table 3: First Aid Measures

Exposure Route First Aid Procedure Source(s)

Inhalation

Move the individual to
fresh air. If breathing is
difficult, provide oxygen.
Seek immediate medical
attention.

[7][8]

Skin Contact

Immediately remove all

contaminated clothing. Rinse

the affected skin area with

plenty of water and soap. Seek

immediate medical attention.

[7][8]

Eye Contact

Immediately flush the eyes

with copious amounts of water

for at least 15 minutes, holding

the eyelids open. Seek

immediate medical attention.

[7][8]

| Ingestion | Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention. |[7][9] |

Fire-Fighting Measures
While specific flammability data for 2,3,4-trimethylphenol is limited, general guidance for

related compounds should be followed.

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.[9][10]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon monoxide (CO) and carbon dioxide (CO₂).[11][12]
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Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with

pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[11][13]

Accidental Release Measures
Proper containment and cleanup are essential to prevent environmental contamination and

personnel exposure.

Personal Precautions: Evacuate personnel to safe areas.[9] Use personal protective

equipment (PPE) as described in Section 8. Avoid breathing dust, vapors, mist, or gas.[9][10]

Ensure adequate ventilation.

Environmental Precautions: Prevent the product from entering drains, surface water, or the

sanitary sewer system.[9][13]

Methods for Cleaning Up: For solid spills, sweep up and shovel into suitable containers for

disposal.[11] Avoid dust formation.[11] For liquid spills, soak up with inert absorbent material

and dispose of as hazardous waste.[10]

Handling and Storage
Handling: Always handle in a well-ventilated area, preferably within a chemical fume hood.[7]

Wear suitable protective clothing and avoid all direct contact with skin and eyes.[7][8] Avoid

the formation of dust and aerosols.[8] Wash hands and any exposed skin thoroughly after

handling.[11]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][9]

Store locked up.[11] Keep away from incompatible materials such as bases, acid

anhydrides, acid chlorides, and oxidizing agents.[11][13]

Exposure Controls and Personal Protective
Equipment
Engineering controls and personal protective equipment are critical for minimizing exposure.

Engineering Controls: Ensure that eyewash stations and safety showers are in close

proximity to the workstation.[7][14] Handle the compound in a chemical fume hood.[7]
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Eye/Face Protection: Wear tightly fitting safety goggles or a full-face shield (compliant with

EN166 or OSHA 29 CFR 1910.133).[7][13]

Skin and Hand Protection: Chemical-resistant gloves are mandatory.[7] A lab coat or

chemical-resistant apron should be worn.[7]

Respiratory Protection: If working outside a fume hood or if dust is generated, a NIOSH-

approved respirator is necessary.[7]

Stability and Reactivity
Reactivity: No specific reactivity data is available in the search results.

Chemical Stability: Stable under normal, recommended storage conditions.[13]

Incompatible Materials: Incompatible with bases, acid anhydrides, acid chlorides, metals,

copper, and oxidizing agents.[11][13]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products include carbon monoxide and carbon dioxide.[11][12]

Ecological Information
Based on a minority of GHS notifications, 2,3,4-trimethylphenol is considered toxic to aquatic

life with long-lasting effects (H411).[4] Therefore, release into the environment must be

avoided.[9]

Disposal Considerations
Disposal of 2,3,4-trimethylphenol and its contaminated materials must be conducted in

accordance with local, regional, and national hazardous waste regulations.[7][13] The material

can be disposed of by removal to a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[9] Do not contaminate water, foodstuffs, or sewer systems.

[9]

Transport Information
For related compounds like other solid alkylphenols, the typical transport classification is:
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UN Number: UN2430

Proper Shipping Name: ALKYLPHENOLS, SOLID, N.O.S.

Hazard Class: 8 (Corrosive)

Packing Group: III Source:[13] Users must verify the specific transport regulations for 2,3,4-
trimethylphenol based on their region and mode of transport.

Regulatory Information
2,3,4-Trimethylphenol is listed on the EPA's TSCA inventory with an "INACTIVE" status for its

specific CAS number (526-85-2), while the broader "Phenol, trimethyl-" category is listed as

"ACTIVE".[4] It is also listed on the Australian Inventory of Industrial Chemicals (AICIS) and the

New Zealand EPA Inventory.[4]

Representative Experimental Protocols
Detailed experimental protocols for the toxicological studies of 2,3,4-Trimethylphenol are not

provided in the surveyed literature. However, this section provides a generalized workflow for a

standard acute dermal toxicity study, based on established guidelines such as those from the

OECD (e.g., Guideline 402), to serve as a reference for researchers.
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Phase 1: Preparation

Phase 2: Experimentation

Phase 3: Data Collection & Analysis

Animal Selection
(e.g., healthy young adult rats)

Acclimatization
(Min. 5 days)

Dose Formulation
(Compound in appropriate vehicle)

Animal Preparation
(Clipping of fur from dorsal area)

Dose Application
(Apply test substance uniformly over ~10% of body surface)

Occlusion
(Cover with porous gauze and non-irritating tape for 24h)

Observation Period
(14 days)

Daily Observations
(Mortality, clinical signs of toxicity, body weight changes)

Data Analysis
(Determine LD50, identify toxic effects)

Gross Necropsy
(Examine all animals at end of study)

Click to download full resolution via product page

Caption: Generalized Workflow for an Acute Dermal Toxicity Study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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